Cas no 1251703-61-3 (1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione structure

1251703-61-3 structure

Product Name:1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

CAS No:1251703-61-3

MF:C₂₀H₂₀FN₃O₃S

MW:401.454506874084

CID:6368556

PubChem ID:49664309

Update Time:2024-01-16

1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
- Methanone, [1-[(4-fluorophenyl)methyl]-7-methyl-4,4-dioxido-1H-4,1,2-benzothiadiazin-3-yl]-1-pyrrolidinyl-
- (1-(4-fluorobenzyl)-7-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(pyrrolidin-1-yl)methanone
- AKOS021910211
- [1-[(4-fluorophenyl)methyl]-7-methyl-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]-pyrrolidin-1-ylmethanone
- [1-(4-FLUOROBENZYL)-7-METHYL-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL](1-PYRROLIDINYL)METHANONE
- 1-(4-fluorobenzyl)-7-methyl-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
- F3406-6666
- 1251703-61-3
- 1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
- Inchi： 1S/C20H20FN3O3S/c1-14-4-9-18-17(12-14)24(13-15-5-7-16(21)8-6-15)22-19(28(18,26)27)20(25)23-10-2-3-11-23/h4-9,12H,2-3,10-11,13H2,1H3
- InChI Key： BEBLLYSHLPHJKM-UHFFFAOYSA-N
- SMILES： C(C1S(=O)(=O)C2=CC=C(C)C=C2N(CC2=CC=C(F)C=C2)N=1)(N1CCCC1)=O

Computed Properties

Exact Mass: 401.12094084g/mol
Monoisotopic Mass: 401.12094084g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 722
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 78.4Å²

1-(4-fluorophenyl)methyl-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-6666-2μmol	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-6666-5μmol	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-6666-10μmol	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-6666-20μmol	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-6666-1mg	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	1mg	$54.0	2023-09-10
Life Chemicals	F3406-6666-2mg	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	2mg	$59.0	2023-09-10
Life Chemicals	F3406-6666-3mg	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	3mg	$63.0	2023-09-10
Life Chemicals	F3406-6666-4mg	1-[(4-fluorophenyl)methyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251703-61-3	4mg	$66.0	2023-09-10
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